Cas no 899967-49-8 (ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate
• CAS No: 899967-49-8
• MF: C₁₇H₂₅N₃O₆S
• MW: 399.461903333664
• CID: 5490650
• Update Time: 2025-10-18

ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[2-[(4-methoxybenzoyl)amino]ethylsulfonyl]piperazine-1-carboxylate
• ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate

• Inchi： 1S/C17H25N3O6S/c1-3-26-17(22)19-9-11-20(12-10-19)27(23,24)13-8-18-16(21)14-4-6-15(25-2)7-5-14/h4-7H,3,8-13H2,1-2H3,(H,18,21)
• InChI Key： DKQIZZPZWONAIQ-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(S(CCNC(=O)C2=CC=C(OC)C=C2)(=O)=O)CC1

Additional information on ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate

Professional Introduction to Ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate (CAS No. 899967-49-8)

Ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate, a compound with the CAS number 899967-49-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity of this molecule, featuring a piperazine core and multiple functional groups, makes it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of Ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate is characterized by a series of interconnected functional groups that contribute to its unique chemical properties. The presence of a formamido group and a sulfonyl moiety in the molecule suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Additionally, the 4-methoxyphenyl substituent adds another layer of complexity, influencing both the electronic and steric properties of the compound.

In recent years, there has been growing interest in the development of novel piperazine derivatives due to their diverse biological activities. Piperazines are known for their ability to modulate various neurotransmitter systems, making them valuable in the treatment of neurological and psychiatric disorders. The specific derivative under discussion, Ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate, has been studied for its potential role in these areas. Preliminary studies have indicated that this compound may exhibit properties that are beneficial in the management of conditions such as depression and anxiety.

The synthesis of Ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates, such as 4-methoxybenzaldehyde and piperazine derivatives. These intermediates are then subjected to formylation and sulfonylation reactions to introduce the necessary functional groups. The final step involves esterification to yield the desired product. Each step in the synthesis must be meticulously controlled to avoid side reactions and ensure the integrity of the final compound.

The pharmacological profile of Ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate has been explored through both in vitro and in vivo studies. In vitro experiments have focused on evaluating its interactions with various biological targets, including enzymes and receptors relevant to neurological disorders. These studies have provided valuable insights into the potential mechanisms of action of this compound. In vivo studies have further supported these findings by demonstrating its efficacy in animal models of depression and anxiety.

The potential therapeutic applications of Ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate extend beyond neurological disorders. There is evidence suggesting that this compound may also have applications in other therapeutic areas, such as inflammation and pain management. The presence of multiple functional groups in its structure allows it to interact with various biological pathways, making it a versatile molecule for drug development.

The development of new drugs is a complex process that requires extensive research and testing before reaching clinical use. Ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate is still in the early stages of research, but its promising properties make it an attractive candidate for further investigation. Future studies will focus on optimizing its pharmacokinetic properties, exploring new therapeutic indications, and conducting clinical trials to assess its safety and efficacy in humans.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of Ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate. These tools have allowed researchers to predict how the compound interacts with biological targets at a molecular level, providing valuable insights into its potential mechanisms of action. Additionally, computational methods have been used to design analogs with improved properties, further enhancing its therapeutic potential.

The ethical considerations surrounding drug development are also important. Research involving compounds like Ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate must be conducted with strict adherence to ethical guidelines to ensure the safety and well-being of all participants involved. This includes obtaining informed consent from subjects participating in clinical trials and ensuring that all research is conducted transparently and responsibly.

In conclusion, Ethyl 4-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperazine-1-carboxylate (CAS No. 899967-49-8) represents a significant advancement in pharmaceutical chemistry with potential applications in various therapeutic areas. Its complex structure and diverse functional groups make it a promising candidate for further investigation. With continued research and development, this compound has the potential to contribute to the treatment of neurological disorders and other conditions.